Cas no 1240569-46-3 (4-Nitro-1-[(3-nitrophenyl)methyl]-1H-pyrazole)

• Product Name: 4-Nitro-1-[(3-nitrophenyl)methyl]-1H-pyrazole
• CAS No: 1240569-46-3
• MF: C₁₀H₈N₄O₄
• MW: 248.19492149353
• MDL: MFCD16810764
• CID: 4690246
• Update Time: 2023-08-15

4-Nitro-1-[(3-nitrophenyl)methyl]-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Nitro-1-[(3-nitrophenyl)methyl]-1H-pyrazole

• MDL： MFCD16810764
• Inchi： 1S/C10H8N4O4/c15-13(16)9-3-1-2-8(4-9)6-12-7-10(5-11-12)14(17)18/h1-5,7H,6H2
• InChI Key： UJUMIVISOHAEHP-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NN(C=1)CC1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• Topological Polar Surface Area: 110